N-[(Z)-1-[5-(3,5-dinitrothiophen-2-yl)thiophen-2-yl]ethylideneamino]adamantane-1-carboxamide

• IUPAC Name: N-[(Z)-1-[5-(3,5-dinitrothiophen-2-yl)thiophen-2-yl]ethylideneamino]adamantane-1-carboxamide
• InChI: InChI=1S/C21H22N4O5S2/c1-11(22-23-20(26)21-8-12-4-13(9-21)6-14(5-12)10-21)16-2-3-17(31-16)19-15(24(27)28)7-18(32-19)25(29)30/h2-3,7,12-14H,4-6,8-10H2,1H3,(H,23,26)/b22-11-
• InChI Key: CQJSWAOXIZWRQA-JJFYIABZSA-N
• Canonical SMILES: CC(=NNC(=O)C12CC3CC(C1)CC(C3)C2)C4=CC=C(S4)C5=C(C=C(S5)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: C/C(=N/NC(=O)C12CC3CC(C1)CC(C3)C2)/C4=CC=C(S4)C5=C(C=C(S5)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C21H22N4O5S2
• Molecular Weight: 474.6 g/mol

Description

The compound is a complex organic molecule that contains several interesting substructures, including a 3’,5’-dinitro-2,2’-bithien-5-yl group, an ethylidene group, and an adamantanecarbohydrazide group. These groups are common in various fields of chemistry due to their unique properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple aromatic rings and nitro groups. These features could lead to interesting electronic and steric effects.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the nitro groups and the aromatic rings. These groups are often involved in reactions like reduction, electrophilic aromatic substitution, and various coupling reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its molecular structure. For example, the presence of nitro groups could make it more reactive, while the aromatic rings could contribute to its stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used as a drug, it might interact with biological targets in specific ways. If it’s being used as a material, its properties might be influenced by its molecular structure.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and the nature of its breakdown products. Compounds with nitro groups can sometimes be explosive, so appropriate precautions would need to be taken.

Future Directions

The future directions for research on this compound could involve exploring its potential uses, studying its reactivity, or investigating its physical properties.